Cas no 2866307-55-1 (3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride)

• Product Name: 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride
• CAS No: 2866307-55-1
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• CID: 6536886
• PubChem ID: 165949845
• Update Time: 2025-06-12

3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39850962
• 3-methoxy-2,2,3-trimethylcyclobutan-1-amine;hydrochloride
• 3-methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride
• 2866307-55-1
• 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride

• Inchi： 1S/C8H17NO.ClH/c1-7(2)6(9)5-8(7,3)10-4;/h6H,5,9H2,1-4H3;1H
• InChI Key： PZEBJAFOODDXFL-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(C)CC(C1(C)C)N

Computed Properties

• Exact Mass: 179.1076919g/mol
• Monoisotopic Mass: 179.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride

Comprehensive Overview of 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride (CAS No. 2866307-55-1)

3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride (CAS No. 2866307-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of cyclobutane derivatives, which are increasingly studied for their role in drug discovery and material science. The presence of a methoxy group and trimethyl substitution on the cyclobutane ring enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel cyclobutane-based compounds has surged, driven by their potential in developing bioactive molecules and therapeutic agents. Researchers are particularly interested in the stereochemistry and conformational flexibility of 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride, as these properties influence its interactions with biological targets. The compound's hydrochloride salt form further improves its solubility, facilitating its use in various experimental and industrial applications.

The synthesis of 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride involves advanced organic chemistry techniques, including ring-closing reactions and selective functionalization. Its CAS No. 2866307-55-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial research. The compound's molecular formula and weight are critical parameters for quality control and regulatory compliance, especially in pharmaceutical development.

One of the trending topics in chemical research is the exploration of sustainable synthesis methods for complex molecules like 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride. Scientists are investigating green chemistry approaches to minimize environmental impact while maintaining high yields and purity. This aligns with the growing consumer and regulatory focus on eco-friendly production and reduced carbon footprints in the chemical industry.

Another area of interest is the compound's potential role in neurological research. Preliminary studies suggest that cyclobutane derivatives may interact with neurotransmitter systems, opening avenues for central nervous system (CNS) drug development. While 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride is not yet widely commercialized, its structural features make it a promising candidate for further investigation in this field.

From a commercial perspective, the compound's patent status and supply chain availability are critical considerations for researchers and manufacturers. Companies specializing in custom synthesis and fine chemicals often list CAS No. 2866307-55-1 in their catalogs, catering to the needs of academic and industrial clients. The pricing and scalability of production are also key factors influencing its adoption in large-scale applications.

In summary, 3-Methoxy-2,2,3-trimethylcyclobutan-1-amine hydrochloride (CAS No. 2866307-55-1) represents a fascinating subject of study in modern chemistry. Its structural complexity, potential applications, and alignment with sustainability trends make it a compound worth watching in the coming years. As research progresses, we can expect to uncover more about its capabilities and contributions to science and technology.